Cas no 1328300-43-1 (N-{4,6-dimethylthieno2,3-bpyridin-3-yl}cyclopropanecarboxamide)

• Product Name: N-{4,6-dimethylthieno2,3-bpyridin-3-yl}cyclopropanecarboxamide
• CAS No: 1328300-43-1
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 6053099
• PubChem ID: 71684279
• Update Time: 2025-10-29

N-{4,6-dimethylthieno2,3-bpyridin-3-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-dimethylthieno2,3-bpyridin-3-yl}cyclopropanecarboxamide
• N-(4,6-dimethylthieno[2,3-b]pyridin-3-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(4,6-dimethylthieno[2,3-b]pyridin-3-yl)-
• N-{4,6-DIMETHYLTHIENO[2,3-B]PYRIDIN-3-YL}CYCLOPROPANECARBOXAMIDE
• AKOS016391554
• 1328300-43-1
• F1009-0140

• Inchi： 1S/C13H14N2OS/c1-7-5-8(2)14-13-11(7)10(6-17-13)15-12(16)9-3-4-9/h5-6,9H,3-4H2,1-2H3,(H,15,16)
• InChI Key： DCQOJASHWVAMMI-UHFFFAOYSA-N
• SMILES： C1(C(NC2C3=C(C)C=C(C)N=C3SC=2)=O)CC1

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on N-{4,6-dimethylthieno2,3-bpyridin-3-yl}cyclopropanecarboxamide

Comprehensive Overview of N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide (CAS No. 1328300-43-1)

N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide (CAS No. 1328300-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thienopyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the cyclopropane carboxamide moiety and the dimethylthienopyridine core, make it a promising candidate for various therapeutic and industrial applications.

The chemical structure of N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide is characterized by a fused thienopyridine ring system, which is substituted with methyl groups at the 4 and 6 positions. The cyclopropanecarboxamide group is attached to the 3-position of the thienopyridine ring, contributing to the compound's stability and potential bioactivity. Researchers have explored its role as a kinase inhibitor, particularly in the context of cancer therapy, where it has shown promise in preclinical studies.

One of the most intriguing aspects of N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide is its potential application in targeted drug delivery systems. With the growing interest in personalized medicine, this compound's ability to interact with specific biological targets makes it a valuable tool for developing next-generation therapeutics. Its low toxicity profile and high selectivity are also key factors driving its adoption in biomedical research.

In addition to its pharmaceutical applications, N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide has been studied for its potential use in agrochemical formulations. The compound's unique structure allows it to act as a plant growth regulator or pesticide intermediate, offering a sustainable alternative to traditional agrochemicals. This aligns with the global trend toward eco-friendly farming solutions and reduced environmental impact.

The synthesis of N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide involves multi-step organic reactions, including cyclization, amination, and carboxamide formation. Researchers have optimized these processes to achieve high yields and purity, making the compound more accessible for industrial and academic use. Recent advancements in green chemistry have also led to more sustainable synthesis routes, reducing waste and energy consumption.

From a commercial perspective, the demand for N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide is expected to grow, particularly in the pharmaceutical and agrochemical sectors. Market analysts highlight its potential as a high-value intermediate for drug development, with several patents filed for its derivatives. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet research and production needs.

For researchers and industry professionals seeking detailed information on N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide, key resources include scientific journals, patent databases, and chemical supplier catalogs. The compound's CAS No. 1328300-43-1 serves as a unique identifier, facilitating accurate searches in these databases. Additionally, collaborations between academic institutions and chemical manufacturers are driving further innovation in its applications.

In summary, N-{4,6-dimethylthieno[2,3-b]pyridin-3-yl}cyclopropanecarboxamide (CAS No. 1328300-43-1) represents a versatile and scientifically significant compound with broad potential in medicine and agriculture. Its unique chemical properties, coupled with ongoing research, position it as a key player in the development of advanced therapeutic agents and sustainable agrochemicals. As scientific understanding of this molecule deepens, its impact on industry and healthcare is likely to expand further.